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Compound of Interest

Compound Name: Pro-lad

Cat. No.: B1450959 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Pro-lad (6-propyl-6-nor-lysergic acid diethylamide) is a research chemical and a

structural analog of lysergic acid diethylamide (LSD).[1][2] Very little data exists regarding its

pharmacological properties, metabolism, and toxicity.[1] Therefore, it should be handled with

extreme caution by trained professionals in a controlled laboratory setting. The following

guidelines are based on general principles for handling potent, hazardous compounds and

information available for analogous substances.

Personal Protective Equipment (PPE)
Due to the limited toxicological data, a comprehensive approach to PPE is critical to minimize

exposure. The following table summarizes the recommended PPE for handling Pro-lad in

various laboratory operations.
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Operation Gloves Eye Protection
Lab
Coat/Gown

Respiratory
Protection

Handling Solids

(weighing,

aliquoting)

Nitrile, double-

gloved

Safety glasses

with side shields

or chemical

splash goggles

Disposable lab

coat

Certified N95 or

higher respirator

Handling

Solutions

(preparing,

transferring)

Nitrile, double-

gloved

Chemical splash

goggles

Disposable lab

coat

In a certified

chemical fume

hood

Animal Dosing
Nitrile, double-

gloved

Safety glasses

with side shields

and face shield

Solid-front gown,

disposable

sleeves

In a certified

chemical fume

hood or

ventilated

enclosure

Waste Disposal
Nitrile, double-

gloved

Chemical splash

goggles

Disposable lab

coat

As required by

the specific

disposal

procedure

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

frequently and immediately after known contact with Pro-lad.

Experimental Protocols
General Handling Procedures:

Controlled Access: All work with Pro-lad should be conducted in a designated area with

restricted access.

Ventilation: Handle solid Pro-lad and concentrated solutions in a certified chemical fume

hood to prevent inhalation of aerosols or dust.

Hygiene: Avoid eating, drinking, or smoking in areas where Pro-lad is handled. Wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.
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Spill Management: Have a spill kit readily available. For small spills, absorb with an inert

material (e.g., vermiculite, sand), collect in a sealed container, and dispose of as hazardous

waste. For larger spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan:

All waste contaminated with Pro-lad must be treated as hazardous waste.

Solid Waste: Contaminated PPE (gloves, lab coats), weighing papers, and other disposable

materials should be collected in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions containing Pro-lad should be collected in a labeled, sealed,

and appropriate hazardous waste container. Do not pour Pro-lad solutions down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Decontamination: All surfaces and equipment that come into contact with Pro-lad should be

decontaminated. A solution of soap and water followed by a rinse with an appropriate solvent

(e.g., ethanol, methanol) can be used, with the cleaning materials also disposed of as

hazardous waste.

Chemical and Physical Properties
A summary of the known properties of Pro-lad is provided below for reference.

Property Value

Molecular Formula C22H29N3O[3]

Molecular Weight 351.49 g/mol [3][4]

Appearance Neat (likely solid)[4]

Solubility
Data not widely available, handle as if soluble in

organic solvents.
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The following diagram outlines the essential workflow for safely handling Pro-lad in a

laboratory setting.

Pro-lad Handling Safety Workflow

Preparation

Handling

Cleanup & Disposal

Emergency

Assess Risks & Review SDS (if available)

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Assemble Materials & Spill Kit

Handle Pro-lad (Weighing/Solution Prep)

Perform Experiment Spill Response Exposure Response (First Aid)

Decontaminate Surfaces & Equipment

Segregate & Label Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Pro-lad Handling Safety Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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